BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Methylbutanoic anhydride safety data sheet
(MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736

An In-depth Technical Guide to the Safety of 2-Methylbutanoic Anhydride

This guide provides comprehensive safety information for 2-Methylbutanoic anhydride (CAS
No: 1519-23-9), intended for researchers, scientists, and professionals in drug development.
The following sections detail the compound's properties, hazards, handling procedures, and
emergency response protocols based on available Safety Data Sheet (SDS) information.

Chemical and Physical Properties

2-Methylbutanoic anhydride is a clear, colorless to pale yellow liquid with a distinctive odor.[1]
It is utilized in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.
[1] The quantitative physical and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of 2-Methylbutanoic Anhydride
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Property Value Source
Molecular Formula C10H1803 [1112113114]
Molecular Weight 186.25 g/mol [1112][31[4]
CAS Number 1519-23-9 [11[2][3][5]
EINECS Number 216-181-6 [21(31[5]
Density 0.955 g/cm? [2]

0.934 g/mL at 25 °C

Boiling Point 259.5 °C at 760 mmHg [2]

180-182 °C at 5 mmHg

60 °C at 0.2 mmHg

Flash Point 90 °C (194 °F) - closed cup [2]
Refractive Index 1.427 [2]
n20/D 1.418

Vapor Pressure 0.0129 mmHg at 25°C [2]
Appearance Clear Liquid [1]

Hazard Identification and Classification

This substance is classified as hazardous. It is a combustible liquid that can cause severe skin
burns and eye damage.[6][7] Handling requires strict adherence to safety protocols to avoid
contact and inhalation.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage
Flammable Liquids 4 H227: Combustible liquid
_ H290: May be corrosive to
Corrosive to Metals 1
metals
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin
Source:[6]

The diagram below illustrates the primary hazards and the required personal protective
equipment (PPE) for safe handling.

Required Personal Protective Equipment (PPE)

Safety Goggles Faceshield Protective Clothing Typgg?)ﬁ;gf';ﬂé f87)

Hazard Identification

H314 . H227 H302 / H312 H290
Causes severe skin burns F A n Harmful if swallowed .
Combustible liquid . . . May be corrosive to metals
and eye damage or in contact with skin
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Caption: Hazard identification and required personal protective equipment (PPE).

Experimental Protocols and Safety Procedures
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While specific experimental protocols for determining the toxicological and physical properties
are not detailed in standard safety data sheets, the following procedures for safe handling,
storage, and emergency response are mandatory.

Handling and Storage

Proper handling and storage are crucial to minimize risk.

» Handling: Handle in a well-ventilated place, wearing suitable protective clothing to avoid
contact with skin and eyes.[5] Use non-sparking tools and prevent fire caused by
electrostatic discharge.[5] Grounding and bonding procedures should be used.[8]

o Storage: Store containers tightly closed in a dry, cool, and well-ventilated area.[5][9] Keep
away from heat, sparks, open flames, and incompatible materials such as strong oxidizing
agents, acids, and bases.[8][9] Store in a corrosives area.[9]

First-Aid Measures

Immediate and appropriate first aid is critical in case of exposure. The general workflow for
responding to an exposure event is outlined below.

Exposure Event

/ Ro% of Exp}@re \

Inhalation Skin Contact Eye Contact Ingestion

mediate First-Aid Actions
Move to fresh air. Immediately remove contaminated clothing. Rinse with pure water for at least 15 minutes. Rinse mouth with water.
If breathing is difficult, give oxygen. Wash off with soap and plenty of water. Remove contact lenses if present. Do NOT induce vomiting.

Seek Immediate Medical Attention
Call a Doctor or Poison Control Center
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Click to download full resolution via product page
Caption: First-aid procedures for different routes of exposure.
Detailed First-Aid Protocols:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, provide artificial respiration and seek immediate medical attention.[5]

o Skin Contact: Immediately take off all contaminated clothing.[6] Wash the affected area
thoroughly with soap and plenty of water.[5]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes.[5] Remove contact
lenses if present and easy to do, and continue rinsing.[6] Consult a doctor immediately.[5]

 Ingestion: Rinse mouth with water. Do not induce vomiting.[5][6] Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[5]

Fire-Fighting Measures

The compound is a combustible liquid.[6][7]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[5][8] Water mist may be used to cool closed containers.[9]

o Specific Hazards: Containers may explode when heated due to pressure build-up.[8][10]
Thermal decomposition can release irritating gases and vapors, such as carbon monoxide
and carbon dioxide.[9]

» Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5][8]
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Caption: Protocol for fighting fires involving 2-Methylbutanoic anhydride.

Accidental Release Measures

In the event of a spill, immediate and careful action is required to contain the material and
protect personnel.

e Personal Precautions: Do not breathe vapors. Avoid contact with the substance. Ensure
adequate ventilation and evacuate the danger area.[6] Remove all sources of ignition.[3]

e Environmental Precautions: Prevent the product from entering drains.[6]

o Containment and Cleanup: Cover drains. Collect, bind, and pump off spills. Absorb with an
inert, non-combustible material like dry earth or sand and place it in a suitable container for
disposal.[6][11] The affected area should be cleaned up properly.[6]
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Caption: Workflow for responding to an accidental release or spill.

Toxicological Information

Detailed toxicological studies are largely unavailable in the public search results. The material
is known to be destructive to the tissues of mucous membranes, the upper respiratory tract,
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eyes, and skin. Symptoms of overexposure can include coughing, shortness of breath,
headache, and nausea. It is harmful if swallowed or in contact with skin.[6]

Table 3: Acute Toxicity

Route Effect Data
Oral Harmful if swallowed No quantitative data available
Dermal Harmful in contact with skin No quantitative data available

) Causes chemical burns to the o ]
Inhalation _ No quantitative data available
respiratory tract

Source:[6][11]

Disposal Considerations

The product should be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[5] Do not contaminate water, foodstuffs, or
sewer systems.[5] Contaminated packaging should be triple-rinsed and offered for recycling or
reconditioning, or punctured and disposed of in a sanitary landfill.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methylbutanoic anhydride safety data sheet (MSDS)].
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[https://www.benchchem.com/product/b074736#2-methylbutanoic-anhydride-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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